Cas no 107534-93-0 (Macelignan)

Macelignan Properties

Names and Identifiers

• (+)-Anwulignan
• Anwuligan
• ANWULIGNAN
• 4-[(2S,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
• Macelignan
• Phenol,4-[(2S,3R)-4-(1,3-benzodioxol-5-yl)-2,3-diMethylbutyl]-2-Methoxy-
• Calophyn
• austrobailignan 6
• HMS2219A18
• UNII-8PP3614Z43
• 4-[(2S,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-phenol
• MLS000728494
• 8PP3614Z43
• SMR000445701
• Phenol, 4-((2S,3R)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl)-2-methoxy-
• (+)-Anwulignan;Anwuligan
• Macelignan, >=98% (HPLC)
• BDBM90735
• cid_10404245
• (8R,8'S)-7-(3,4-methylenedioxyphenyl)-7'
• (8R,8'S)-7-(3,4-methylenedioxyphenyl)-7'-(4-hydroxy-3-methoxyphenyl)-8,8'-dimethylbutane
• HMS22
• Anwuligan, 98%, from Schisandra chinensis
• FT-0696054
• 4-[4-(2H-1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
• 4-[4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
• FT-0697283
• Phenol, 4-[4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-, [S-(R*,S*)]-
• 4-[4-(1,3-benzodioxol-5-yl)-2,3-dimethyl-butyl]-2-methoxy-phenol
• QDDILOVMGWUNGD-UHFFFAOYSA-N
• AKOS040738922
• Compound NP-013791
• NS00097293
• +Expand

• MDL： MFCD09953803
• InChIKey： QDDILOVMGWUNGD-UONOGXRCSA-N
• Inchi： 1S/C20H24O4/c1-13(8-15-4-6-17(21)19(10-15)22-3)14(2)9-16-5-7-18-20(11-16)24-12-23-18/h4-7,10-11,13-14,21H,8-9,12H2,1-3H3/t13-,14+/m0/s1
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 328.167459g/mol
• Surface Charge: 0
• XLogP3: 5.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 328.167459g/mol
• Monoisotopic Mass: 328.167459g/mol
• Topological Polar Surface Area: 47.9Ų
• Heavy Atom Count: 24
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 328.4

Experimental Properties

• LogP: 4.18690
• PSA: 47.92000
• Boiling Point: 467.0±40.0 °C at 760 mmHg
• Melting Point: 70-71 ºC
• Flash Point: 236℃
• Color/Form: Powder
• Density: 1.159

Macelignan Security Information

• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning

Macelignan Customs Data

• HS CODE：29329990

Related Categories

• Other Chemical Reagents